Cas no 1208077-51-3 (1-BROMO-2-IODO-3-METHOXY-5-METHYLBENZENE)

• Product Name: 1-BROMO-2-IODO-3-METHOXY-5-METHYLBENZENE
• CAS No: 1208077-51-3
• MF: C₈H₈BrIO
• MW: 326.956994056702
• MDL: MFCD12547796
• CID: 4577600
• Update Time: 2025-06-13

1-BROMO-2-IODO-3-METHOXY-5-METHYLBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-IODO-3-METHOXY-5-METHYLBENZENE

• MDL： MFCD12547796
• Inchi： 1S/C8H8BrIO/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key： LIHJFIKLSASQIH-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC(OC)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 1-BROMO-2-IODO-3-METHOXY-5-METHYLBENZENE

Recent Advances in the Application of 1-Bromo-2-iodo-3-methoxy-5-methylbenzene (CAS: 1208077-51-3) in Chemical and Pharmaceutical Research

The compound 1-Bromo-2-iodo-3-methoxy-5-methylbenzene (CAS: 1208077-51-3) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This halogenated aromatic compound serves as a crucial intermediate in the synthesis of complex molecules, particularly in the construction of heterocyclic frameworks and bioactive compounds. Recent studies have highlighted its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the development of novel therapeutic agents.

One of the most notable advancements involving 1-Bromo-2-iodo-3-methoxy-5-methylbenzene is its role in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new generation of EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promise in treating non-small cell lung cancer.

In addition to its pharmaceutical applications, 1-Bromo-2-iodo-3-methoxy-5-methylbenzene has been employed in materials science. Its unique halogen substitution pattern allows for precise functionalization of aromatic systems, making it a valuable building block for the development of organic electronic materials. Recent work published in Advanced Materials has shown that derivatives of this compound can be used to create highly efficient organic light-emitting diodes (OLEDs) with enhanced luminescence and stability.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-Bromo-2-iodo-3-methoxy-5-methylbenzene. Researchers are actively exploring greener synthetic routes and more efficient purification techniques to address these issues. A 2024 study in Green Chemistry proposed a solvent-free mechanochemical synthesis method, which not only reduces waste but also improves yield and purity. These advancements are expected to further expand the compound's utility in both academic and industrial settings.

In conclusion, 1-Bromo-2-iodo-3-methoxy-5-methylbenzene (CAS: 1208077-51-3) continues to be a focal point in chemical and pharmaceutical research. Its versatility in organic synthesis, coupled with its potential in drug development and materials science, underscores its importance as a key intermediate. Ongoing research aims to overcome existing challenges and unlock new applications, solidifying its role in advancing scientific and technological innovation.